Cas no 1116230-89-7 (2-Methyl-6-(methyloxy)-1,2,3,4-tetrahydro-7-isoquinolinamine)

• Product Name: 2-Methyl-6-(methyloxy)-1,2,3,4-tetrahydro-7-isoquinolinamine
• CAS No: 1116230-89-7
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 4729566
• PubChem ID: 59441854
• Update Time: 2025-07-20

2-Methyl-6-(methyloxy)-1,2,3,4-tetrahydro-7-isoquinolinamine Chemical and Physical Properties

Names and Identifiers

• XRHYBSPANQDMJG-UHFFFAOYSA-N
• 2-methyl-6-(methyloxy)-1,2,3,4-tetrahydro-7-isoquinolinamine
• DB-097664
• CS-0253828
• SCHEMBL2207810
• 6-methoxy-2-methyl-3,4-dihydro-1H-isoquinolin-7-amine
• AT29984
• 1116230-89-7
• 6-methoxy-2-methyl-1,2,3,4-tetrahydroisoquinolin-7-amine
• 2-Methyl-6-(methyloxy)-1,2,3,4-tetrahydro-7-isoquinolinamine

• Inchi： 1S/C11H16N2O/c1-13-4-3-8-6-11(14-2)10(12)5-9(8)7-13/h5-6H,3-4,7,12H2,1-2H3
• InChI Key： XRHYBSPANQDMJG-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2=C(C=1)CCN(C)C2)N

Computed Properties

• Exact Mass: 192.126263138g/mol
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.5
• XLogP3: 1.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 2-Methyl-6-(methyloxy)-1,2,3,4-tetrahydro-7-isoquinolinamine

Introduction to 2-Methyl-6-(methyloxy)-1,2,3,4-tetrahydro-7-isoquinolinamine (CAS No. 1116230-89-7)

2-Methyl-6-(methyloxy)-1,2,3,4-tetrahydro-7-isoquinolinamine, identified by its Chemical Abstracts Service (CAS) number 1116230-89-7, is a complex organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the isoquinoline class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, including its tetrahydroisoquinoline core and methoxy substituents, contribute to its unique chemical properties and make it a subject of interest for researchers exploring novel pharmacological agents.

The tetrahydroisoquinoline scaffold is a privileged structure in drug discovery, known for its presence in numerous bioactive natural products and pharmacologically relevant compounds. Its ability to interact with biological targets such as enzymes and receptors makes it a valuable scaffold for designing molecules with therapeutic potential. In particular, the presence of a methyl group at the 2-position and methoxy groups at the 6-position enhances the compound's complexity and may influence its binding affinity and selectivity towards biological targets.

1,2,3,4-tetrahydro-7-isoquinolinamine derivatives have been extensively studied for their potential roles in modulating various biological pathways. The amine functionality at the 7-position further extends the compound's pharmacological profile, suggesting possible applications in areas such as central nervous system (CNS) disorders, cardiovascular diseases, and cancer. Recent advancements in computational chemistry and high-throughput screening have enabled researchers to more efficiently explore the biological activities of such compounds.

One of the most compelling aspects of 2-Methyl-6-(methyloxy)-1,2,3,4-tetrahydro-7-isoquinolinamine is its structural similarity to known bioactive molecules. For instance, derivatives of tetrahydroisoquinolines have been reported to exhibit dopaminergic effects, making them relevant in the development of treatments for neurodegenerative diseases like Parkinson's disease. The methoxy substituents may also play a role in modulating metabolic pathways or enhancing solubility, which are critical factors in drug design.

Recent research has highlighted the importance of isoquinoline derivatives in addressing unmet medical needs. Studies have demonstrated that modifications within the isoquinoline core can significantly alter biological activity. For example, structural variations have been shown to influence receptor binding affinity and metabolic stability. The compound CAS No. 1116230-89-7 represents an interesting case study for understanding these structural-biological relationships.

The synthesis of 2-Methyl-6-(methyloxy)-1,2,3,4-tetrahydro-7-isoquinolinamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to access complex heterocycles more efficiently than ever before. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions have been particularly useful in constructing intricate molecular frameworks.

In terms of pharmacological evaluation, 2-Methyl-6-(methyloxy)-1,2,3,4-tetrahydro-7-isoquinolinamine has been subjected to various in vitro assays to assess its potential therapeutic effects. Preliminary data suggest that this compound may exhibit inhibitory activity against certain enzymes or receptors relevant to human health. However, further studies are needed to fully elucidate its mechanism of action and therapeutic potential.

The chemical properties of this compound also make it a valuable tool for mechanistic studies. Researchers can use spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) to gain insights into its structure-function relationships. Additionally, computational modeling can help predict how this molecule might interact with biological targets at the atomic level.

Given the growing interest in natural product-inspired drug discovery, 2-Methyl-6-(methyloxy)-1,2,3,4-tetrahydro-7-isoquinolinamine represents an important example of how structural diversity can be leveraged to develop novel therapeutics. The combination of traditional synthetic chemistry with modern biotechnological approaches offers exciting opportunities for exploring new chemical space.

The future direction of research on this compound may include exploring its analogs and derivatives to optimize its pharmacological profile. By systematically modifying specific functional groups or substituents, scientists can fine-tune its activity while minimizing off-target effects. Such efforts are crucial for translating promising leads into viable drug candidates.

In conclusion, 2-Methyl-6-(methyloxy)-1,2,3,4-tetrahydro-7-isoquinolinamine (CAS No. 1116230-89-7) is a structurally fascinating compound with significant potential in pharmaceutical research. Its unique chemical features make it an attractive candidate for further exploration in drug discovery programs aimed at addressing various human diseases.